2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]sulfanyl-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C18H19N5OS/c1-12-4-6-15(7-5-12)21-17(24)10-25-18-9-16(19-11-20-18)23-14(3)8-13(2)22-23/h4-9,11H,10H2,1-3H3,(H,21,24)
• InChI Key: BEQHBEFTFPZXDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=NC(=C2)N3C(=CC(=N3)C)C
• Molecular Formula: C18H19N5OS
• Molecular Weight: 353.4 g/mol

Description

Molecular Structure Analysis

Pyrazoles, including this compound, are heterocyclic chemical compounds. They have a nitrogen-based hetero-aromatic ring structure, which is a remarkable scaffold for the synthesis and development of many new promising drugs.

Scientific Research Applications

Synthesis of Novel Heterocycles

Research has focused on the synthesis of new heterocycles incorporating the pyrazole moiety. For instance, the synthesis of various heterocyclic compounds, including pyrazolo[3,4-d]pyrimidines, has been reported, showcasing the chemical versatility and potential for creating diverse biologically active compounds. These synthesized compounds were characterized by various spectroscopic methods and tested for antimicrobial properties, highlighting the compound's utility in developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

Antimicrobial Activity

The antimicrobial properties of newly synthesized compounds derived from pyrazolo[3,4-d]pyrimidine structures have been extensively studied. These studies demonstrate the potential of such compounds in combating various microbial infections, underscoring the importance of structural modification and synthesis in developing new antimicrobial agents. The evaluation of these compounds against a range of microbial species has helped identify promising candidates for further development and testing (Bondock, Rabie, Etman, & Fadda, 2008).